Cas no 588688-33-9 (Methyl 3-methyl-1H-indole-5-carboxylate)

Methyl 3-methyl-1H-indole-5-carboxylate structure
588688-33-9 structure
Product Name:Methyl 3-methyl-1H-indole-5-carboxylate
CAS No:588688-33-9
Molecular Formula:C11H11NO2
Molecular Weight:189.21054
MDL:MFCD11975645
CID:1011717
PubChem ID:23383527

Methyl 3-methyl-1H-indole-5-carboxylate Properties

Names and Identifiers

    • Methyl 3-methyl-1H-indole-5-carboxylate
    • Methyl-3-methyl-1H-indole-5-carboxylate
    • 1H-INDOLE-5-CARBOXYLIC ACID,3-METHYL-,METHYL ESTER
    • SB14751
    • AS-813/43501705
    • 588688-33-9
    • MFCD11975645
    • DTXSID60633515
    • DJVVYXJJXMUAPJ-UHFFFAOYSA-N
    • METHYL3-METHYL-1H-INDOLE-5-CARBOXYLATE
    • METHYL 3-METHYL-1H-INDOLE-5-CARBOXYLATE
    • SCHEMBL14120820
    • DB-360743
    • AS-40263
    • 3-METHYL-1H-INDOLE-5-CARBOXYLIC ACID METHYL ESTER
    • AKOS016008091
    • MDL: MFCD11975645
    • InChIKey: DJVVYXJJXMUAPJ-UHFFFAOYSA-N
    • Inchi: InChI=1S/C11H11NO2/c1-7-6-12-10-4-3-8(5-9(7)10)11(13)14-2/h3-6,12H,1-2H3
    • SMILES: CC1=CNC2=C1C=C(C=C2)C(=O)OC

Computed Properties

  • Exact Mass: 189.07903
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 189.078978594g/mol
  • Heavy Atom Count: 14
  • Complexity: 229
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.9
  • Topological Polar Surface Area: 42.1Ų

Experimental Properties

  • PSA: 42.09

Methyl 3-methyl-1H-indole-5-carboxylate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00EM4A-250mg
methyl 3-methyl-1H-indole-5-carboxylate
588688-33-9 95%
250mg
$139.00 2025-02-27
A2B Chem LLC
AG81050-100mg
Methyl 3-methyl-1h-indole-5-carboxylate
588688-33-9 95%
100mg
$82.00 2024-04-19
abcr
AB445779-1 g
Methyl 3-methyl-1H-indole-5-carboxylate; min. 95%
588688-33-9
1g
€686.70 2023-04-22
Alichem
A199008872-250mg
Methyl 3-methyl-1H-indole-5-carboxylate
588688-33-9 95%
250mg
$230.04 2023-09-01
Apollo Scientific
OR62081-250mg
Methyl 3-methyl-1H-indole-5-carboxylate
588688-33-9
250mg
£95.00 2025-02-20
Chemenu
CM111948-1g
methyl 3-methyl-1H-indole-5-carboxylate
588688-33-9 95%
1g
$371 2021-08-06
eNovation Chemicals LLC
D782753-250mg
Methyl-3-methyl-1H-indole-5-carboxylate
588688-33-9 95%
250mg
$120 2022-09-04
Matrix Scientific
188205-1g
Methyl 3-methyl-1H-indole-5-carboxylate
588688-33-9
1g
$593.00 2023-09-09
TRC
M357058-10mg
methyl 3-methyl-1H-indole-5-carboxylate
588688-33-9
10mg
$ 50.00 2022-06-03
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB11177-5g
Methyl 3-methyl-1h-indole-5-carboxylate
588688-33-9 95%
5g
$1301 2023-09-07

Methyl 3-methyl-1H-indole-5-carboxylate Suppliers

Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:588688-33-9)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com

Methyl 3-methyl-1H-indole-5-carboxylate Related Literature

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Amadis Chemical Company Limited
(CAS:588688-33-9)Methyl 3-methyl-1H-indole-5-carboxylate
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